Cas no 1160823-77-7 (4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'dithiophene)

• Product Name: 4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'dithiophene
• CAS No: 1160823-77-7
• MF: C₂₆H₃₈O₂S₂
• MW: 446.708725452423
• MDL: MFCD17018551
• CID: 854841
• PubChem ID: 354333797
• Update Time: 2025-10-29

4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

• 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene
• 4,8-Bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene
• 4,8-bis(2-ethylhexyloxy)benzo [1,2-b,4,5-b2]-di-thiophene
• 4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene
• 4,8-bis(2-ethylhexoxy)thieno[2,3-f][1]benzothiole
• i>:4,5-<i>b<
• AK123220
• 2651AA
• AX8247398
• B4395
• 4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithi
• 4,8-Di(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene
• 4,8-Bis[(2-ethylhexyl)oxy
• 4,8-Bis(2-ethylhexyloxy)benzo[1,2-b :4
• 4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'dithiophene

• MDL： MFCD17018551
• Inchi： 1S/C26H38O2S2/c1-5-9-11-19(7-3)17-27-23-21-13-15-30-26(21)24(22-14-16-29-25(22)23)28-18-20(8-4)12-10-6-2/h13-16,19-20H,5-12,17-18H2,1-4H3
• InChI Key： HATOWNJGYIVNBU-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(C1C=CSC=1C=2OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 446.23100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 432
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.072
• PSA: 74.94000
• LogP: 9.30640

Additional information on 4,8-Bis((2-ethylhexyl)oxy)benzo1,2-b:4,5-b'dithiophene

4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene (CAS 1160823-77-7): A High-Performance Organic Semiconductor Material

In the rapidly evolving field of organic electronics, 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene (CAS 1160823-77-7) has emerged as a promising organic semiconductor material. This compound, often abbreviated as BDT-OEH, belongs to the family of benzodithiophene derivatives and has attracted significant attention from researchers and industry professionals due to its excellent charge transport properties and solution processability.

The molecular structure of 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene features a planar benzodithiophene core with two 2-ethylhexyloxy side chains. This unique design contributes to several advantageous properties: the rigid central core facilitates π-π stacking for efficient charge transport, while the branched alkyl side chains enhance solubility in common organic solvents. This combination makes BDT-OEH particularly suitable for solution-processed organic electronic devices.

Recent advancements in organic photovoltaics (OPVs) have highlighted the importance of high-performance donor materials like 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene. When incorporated into bulk heterojunction solar cells, this compound has demonstrated impressive power conversion efficiencies, often exceeding 8% in optimized device architectures. Researchers are particularly interested in how the oxygen atoms in the side chains influence the material's energy levels and molecular packing.

The application potential of CAS 1160823-77-7 extends beyond solar cells. In organic field-effect transistors (OFETs), BDT-OEH has shown promising hole mobility values, making it suitable for flexible electronics applications. The compound's thermal stability and film-forming properties are also being explored for use in organic light-emitting diodes (OLEDs) and organic photodetectors.

From a synthetic chemistry perspective, the preparation of 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene involves several key steps. The benzodithiophene core is typically functionalized through palladium-catalyzed cross-coupling reactions, followed by introduction of the 2-ethylhexyloxy substituents. Recent publications have focused on optimizing these synthetic routes to improve yield and purity while reducing production costs – a critical factor for commercial applications.

The optoelectronic properties of BDT-OEH have been extensively characterized. Absorption spectroscopy reveals strong π-π* transitions in the visible region, with the exact absorption maxima depending on the molecular environment. Electrochemical measurements indicate appropriate HOMO-LUMO levels for pairing with common acceptor materials in organic solar cells. These fundamental properties explain why researchers continue to investigate CAS 1160823-77-7 as a building block for more complex organic semiconductors.

In the context of current research trends, 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene is being studied in combination with various non-fullerene acceptors – a hot topic in organic electronics research. The push for environmentally friendly solar cells has increased interest in such material combinations that can potentially deliver higher efficiencies while using solution processing techniques compatible with roll-to-roll manufacturing.

The commercial potential of BDT-OEH is reflected in the growing number of patent applications covering its use in organic electronic devices. Several companies specializing in advanced materials have included derivatives of benzodithiophene in their product portfolios, targeting applications in flexible displays, wearable electronics, and building-integrated photovoltaics.

For researchers working with CAS 1160823-77-7, proper handling and characterization are essential. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. Storage under inert atmosphere is recommended to maintain stability, and characterization typically involves nuclear magnetic resonance (NMR), mass spectrometry, and high-performance liquid chromatography (HPLC) to verify purity.

Looking forward, the development of 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene derivatives continues to be an active area of research. Scientists are exploring modifications to the side chain architecture, core extension, and copolymerization with other aromatic units to further enhance performance. These efforts align with the broader goals of the organic electronics community to develop materials that combine high performance with processability and environmental stability.

In summary, 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene (CAS 1160823-77-7) represents an important class of organic semiconductor materials with significant potential for various optoelectronic applications. Its balanced electronic properties, solution processability, and thermal stability make it particularly valuable for the development of next-generation organic electronic devices. As research in this field progresses, BDT-OEH and its derivatives will likely play an increasingly important role in advancing flexible and printed electronics technologies.